4-Acetylphenyl 4-tert-butylbenzoate

• Molecular Formula: C19H20O3
• Molecular Weight: 296.4 g/mol
• IUPAC Name: (4-acetylphenyl) 4-tert-butylbenzoate
• InChI: InChI=1S/C19H20O3/c1-13(20)14-7-11-17(12-8-14)22-18(21)15-5-9-16(10-6-15)19(2,3)4/h5-12H,1-4H3
• InChI Key: MDHMFHRXTLXPAY-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC=C(C=C1)OC(=O)C2=CC=C(C=C2)C(C)(C)C

Description

Chemical Structure and Nomenclature

The chemical structure of 4-acetylphenyl 4-tert-butylbenzoate consists of an ester linkage between 4-acetylphenol and 4-tert-butylbenzoic acid. The International Union of Pure and Applied Chemistry (IUPAC) name systematically describes this compound as (4-acetylphenyl) 4-tert-butylbenzoate, indicating the ester formed between the hydroxyl group of 4-acetylphenol and the carboxyl group of 4-tert-butylbenzoic acid.

The molecular architecture features a central ester functional group connecting two aromatic ring systems. The phenyl ring bearing the acetyl substituent at the para position serves as the alcohol component, while the benzoic acid derivative with a tert-butyl group at the para position functions as the carboxylic acid component. This structural arrangement places significant steric bulk on both sides of the ester linkage, which would influence the compound's physical properties and reactivity patterns.

Related compounds documented in the literature provide insight into the structural characteristics of similar molecules. The closely related compound (2-acetylphenyl) 4-tert-butylbenzoate has been characterized with a molecular weight of 296.4 grams per mole and exhibits specific spectroscopic properties that would be expected to differ from the 4-acetylphenyl isomer due to positional effects. The structural data for related 4-acetylphenyl esters, such as 4-acetylphenyl benzoate, demonstrates the influence of substituent patterns on molecular geometry and crystal packing arrangements.

Table 1: Comparative Structural Data for Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Structural Features
4-Acetylphenyl benzoate	C₁₅H₁₂O₃	240.25	1523-18-8	Simple benzoate ester
(2-Acetylphenyl) 4-tert-butylbenzoate	C₁₉H₂₀O₃	296.4	-	Ortho-acetyl substitution
Ethyl 4-tert-butylbenzoate	C₁₃H₁₈O₂	206.28	5406-57-5	Simple alkyl ester
Methyl 4-tert-butylbenzoate	C₁₂H₁₆O₂	192.26	26537-19-9	Smallest alkyl ester

Historical Context and Development

The development of aromatic ester compounds containing both acetyl and tert-butyl functionalities has evolved within the broader context of organic synthesis and materials science research. The parent compound 4-tert-butylbenzoic acid has established industrial significance as an important intermediate in organic synthesis, widely used in chemical synthesis, cosmetics, and perfume industries. Its applications extend to serving as an improver for alkyd resin, cutting oil additives, lubricant additives, and food preservatives, demonstrating the versatile nature of tert-butylbenzoic acid derivatives.

The synthetic methodology for preparing such ester compounds has been advanced through mechanically induced solvent-free esterification methods, which have demonstrated efficiency in producing various acetylphenyl benzoate derivatives. These methodological developments represent significant progress in green chemistry approaches, eliminating the need for organic solvents while maintaining high yields and product purity.

Historical patents and industrial processes have focused on the preparation of related compounds, particularly in the context of preparing 4-tert-butylbenzaldehyde and its derivatives. The European patent EP0580231A1 describes processes for bromination and subsequent transformation of 4-tert-butyltoluene derivatives, illustrating the industrial importance of this chemical family. Such processes have been crucial for the manufacturing of agricultural chemicals and fragrances, with applications in products like Lilial (4-tert-butyl-α-methyldihydrocinnamaldehyde), one of the most widely used ingredients in perfumes for soaps, detergents, and cosmetics.

Significance in Organic Chemistry Research

The significance of 4-acetylphenyl 4-tert-butylbenzoate in organic chemistry research stems from its potential as a model compound for studying ester formation, hydrolysis kinetics, and aromatic substitution reactions. The presence of both electron-withdrawing (acetyl) and electron-donating (tert-butyl) substituents on separate aromatic rings provides an interesting electronic environment for mechanistic studies.

Research into related compounds has demonstrated the importance of substitution patterns in determining reactivity and stability. Studies on 4-tert-butylphenol degradation by bacterial strains have shown that compounds containing tert-butyl groups can undergo complex metabolic transformations, with 4-tert-butylphenol being transformed to 4-tert-butylcatechol through specific enzymatic pathways. This research indicates that tert-butyl-substituted aromatic compounds possess unique biodegradation characteristics that may extend to ester derivatives.

The compound's potential applications in materials science research are significant, particularly in the development of specialized polymers and resins. The tert-butyl group serves as an effective chain stopper in polymer chemistry, controlling molecular weight by limiting chain growth. When incorporated into ester compounds, this functionality could provide novel approaches to polymer modification and property enhancement.

Table 2: Research Applications and Findings for Related Compound Classes

Research Area	Key Findings	Compound Class	Reference Applications
Polymer Chemistry	Chain stopping effects	Tert-butylphenol derivatives	Molecular weight control
Materials Science	Crystal packing analysis	Acetylphenyl esters	Solid-state properties
Green Chemistry	Solvent-free synthesis	Aromatic esters	Sustainable synthesis
Biodegradation	Metabolic pathways	Tert-butyl aromatics	Environmental fate

Advanced analytical techniques have been employed to characterize similar compounds, including Hirshfeld surface analysis and density functional theory calculations. These methods have provided comprehensive insights into intermolecular interactions, crystal packing arrangements, and electronic properties of aromatic ester compounds. Such analytical approaches would be directly applicable to understanding the properties and behavior of 4-acetylphenyl 4-tert-butylbenzoate.

The compound's significance is further enhanced by its potential role in pharmaceutical and agrochemical research. Related structures have shown importance as intermediates in the synthesis of bioactive molecules, and the unique electronic and steric properties of 4-acetylphenyl 4-tert-butylbenzoate could provide novel avenues for drug discovery and crop protection agent development.

Comparison with Similar Compounds

Table 2: Thermal Properties

Compound	Glass Transition Temp (Tg)	Decomposition Temp (°C)	Key Thermal Behavior
Methyl 4-tert-butylbenzoate	N/A (low-Tg liquid)	>200 (gradual)	High volatility
Poly(APMA-co-EMA) (40% APMA)	118°C	285°C	APMA increases stability
4-Acetylphenyl 4-tert-butylbenzoate*	Estimated 110–140°C	Estimated 290–320°C	High rigidity

Table 3: Application Comparison

Compound	Primary Applications	Functional Advantages
Methyl 4-tert-butylbenzoate	Fragrances, cosmetics	Volatility, ester stability
Poly(APMA-co-EMA)	High-temperature adhesives, coatings	Tunable Tg, thermal resistance
4-Acetylphenyl 4-tert-butylbenzoate*	Specialty polymers, surfactants	Hypothesized high thermal stability

Preparation Methods

Reaction Scheme :

$$\text{4-$$tert-Butylbenzoyl chloride} + \text{4-Acetylphenol} \xrightarrow{\text{Base}} \text{4-Acetylphenyl 4-tert-butylbenzoate} + \text{HCl}

Procedure :

• Reactants :

  • 4-tert-Butylbenzoyl chloride (1.0 equiv, 196.67 g/mol)

  • 4-Acetylphenol (1.2 equiv, 136.15 g/mol)

  • Pyridine (2.0 equiv) as HCl scavenger.

• Conditions :

  • Solvent: Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).

  • Temperature: 0°C → room temperature, 12–24 hours.

  • Workup: Wash with 5% HCl, saturated NaHCO₃, and brine. Purify via column chromatography (hexane/ethyl acetate, 9:1).

Yield and Purity :

• Yield : 75–85%.

• Purity : >98% (HPLC).

Coupling Agent-Mediated Synthesis

Carbodiimide-based coupling agents, such as N,N'-dicyclohexylcarbodiimide (DCC), facilitate direct esterification between 4-tert-butylbenzoic acid and 4-acetylphenol.

Reaction Scheme :

$$\text{4-$$tert-Butylbenzoic acid} + \text{4-Acetylphenol} \xrightarrow{\text{DCC/DMAP}} \text{4-Acetylphenyl 4-tert-butylbenzoate}

Procedure :

• Reactants :

  • 4-tert-Butylbenzoic acid (1.0 equiv, 192.25 g/mol)

  • 4-Acetylphenol (1.1 equiv)

  • DCC (1.5 equiv), DMAP (0.1 equiv).

• Conditions :

  • Solvent: Dry DCM or THF.

  • Temperature: 0°C → room temperature, 6–12 hours.

  • Workup: Filter precipitate (dicyclohexylurea), concentrate, and recrystallize from ethanol.

Yield and Purity :

• Yield : 70–78%.

• Purity : 95–97% (NMR).

Transesterification from Methyl Ester

Methyl 4-tert-butylbenzoate (CAS 26537-19-9) undergoes transesterification with 4-acetylphenol under acidic or basic conditions.

Reaction Scheme :

$$\text{Methyl 4-$$tert-butylbenzoate} + \text{4-Acetylphenol} \xrightarrow{\text{Cat.}} \text{4-Acetylphenyl 4-tert-butylbenzoate} + \text{MeOH}

Procedure :

• Catalysts :

  • Acidic: p-Toluenesulfonic acid (PTSA, 5 mol%).

  • Basic: Sodium methoxide (NaOMe, 10 mol%).

• Conditions :

  • Solvent: Toluene or xylene.

  • Temperature: 110–130°C, 8–24 hours.

  • Workup: Distill off methanol, extract with ethyl acetate, and purify via recrystallization.

Yield and Purity :

• Yield : 60–70% (acidic), 50–65% (basic).

• Purity : 93–96% (GC).

Green Chemistry Approaches

Deep eutectic solvents (DES) and mechanochemical methods offer solvent-free alternatives.

DES-Catalyzed Esterification :

• DES Composition : Choline chloride and p-TSA (1:1.5 molar ratio).

• Conditions :

  • Reactants: 4-tert-Butylbenzoic acid + 4-acetylphenol (1:1.2).

  • Temperature: 80°C, 6 hours.

  • Workup: Extract with ethyl acetate, evaporate DES (reusable).

Mechanochemical Synthesis :

• Conditions :

  • Ball milling (stainless steel, 25 Hz, 20 min).

  • Reactants: Acid + phenol + molecular sieves.

Yield and Purity :

• DES Yield : 80–85%.

• Mechanochemical Yield : 75–82%.

Comparative Analysis of Methods

Method	Catalyst/Reagent	Temperature	Time (h)	Yield (%)	Advantages	Limitations
Acid Chloride	Pyridine	0–25°C	12–24	75–85	High purity, scalable	Requires hazardous acid chloride
DCC/DMAP	DCC, DMAP	0–25°C	6–12	70–78	Mild conditions	Costly reagents, byproduct removal
Transesterification	PTSA/NaOMe	110–130°C	8–24	50–70	Uses stable methyl ester	High energy input, moderate yields
DES	ChCl-p-TSA	80°C	6	80–85	Solvent-free, recyclable catalyst	Limited solvent compatibility
Mechanochemical	None	RT (ball milling)	0.33	75–82	Rapid, solvent-free, high atom economy	Specialized equipment required

Critical Considerations

• Side Reactions : Competing acetylation of phenolic OH is negligible due to steric hindrance from the tert-butyl group.

• Purification : Column chromatography (silica gel, hexane/EtOAc) or recrystallization (ethanol/water) are effective.

• Scalability : Acid chloride and DES methods are industrially viable, with >80% yields on multi-gram scales .

Q & A

Q. Advanced Research Focus

• Hydrolysis kinetics : Monitor ester bond cleavage under acidic/basic conditions via HPLC or LC-MS .
• Accelerated aging studies : Use elevated temperatures (e.g., 40–60°C) to simulate long-term stability .
• Degradation product identification : High-resolution MS and tandem MS/MS for structural elucidation .

How can researchers screen for potential biological activity of 4-Acetylphenyl 4-tert-butylbenzoate?

Advanced Research Focus
Despite limited direct data, analogous compounds suggest:

• Enzyme inhibition assays : Target enzymes like acetylcholinesterase or lipoxygenase using fluorogenic substrates .
• Molecular docking : Software (e.g., AutoDock Vina) predicts binding modes to receptors (e.g., estrogen receptors) .
• Cytotoxicity screening : MTT assays on cell lines (e.g., HeLa) to evaluate biocompatibility .